3-Methyl-1-[4-(3-phenylpropyl)piperazin-1-yl]butan-1-one

• IUPAC Name: 3-methyl-1-[4-(3-phenylpropyl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C18H28N2O/c1-16(2)15-18(21)20-13-11-19(12-14-20)10-6-9-17-7-4-3-5-8-17/h3-5,7-8,16H,6,9-15H2,1-2H3
• InChI Key: YJELMBURABRMLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N1CCN(CC1)CCCC2=CC=CC=C2
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

3-Methyl-1-[4-(3-phenylpropyl)piperazin-1-yl]butan-1-one is a complex organic compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their diverse pharmacological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-[4-(3-phenylpropyl)piperazin-1-yl]butan-1-one typically involves the reaction of 3-phenylpropylamine with 1-bromo-3-methylbutan-1-one in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like acetonitrile under reflux conditions. The product is then purified using column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-[4-(3-phenylpropyl)piperazin-1-yl]butan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

3-Methyl-1-[4-(3-phenylpropyl)piperazin-1-yl]butan-1-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including its interaction with various enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, including its use as an antifungal, antibacterial, or antitumor agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Methyl-1-[4-(3-phenylpropyl)piperazin-1-yl]butan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-3-[4-(3-methylphenyl)piperazin-1-yl]propylamine
• 1-(3-Aminopropyl)-4-methylpiperazine
• 3-(3,4-Dimethoxyphenyl)-1-propanol

Uniqueness

3-Methyl-1-[4-(3-phenylpropyl)piperazin-1-yl]butan-1-one is unique due to its specific structural features, which confer distinct chemical and biological properties